1-[4-(3-Hydroxypropoxy)-3-methoxyphenyl]ethanone

• IUPAC Name: 1-[4-(3-hydroxypropoxy)-3-methoxyphenyl]ethanone
• InChI: InChI=1S/C12H16O4/c1-9(14)10-4-5-11(12(8-10)15-2)16-7-3-6-13/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key: WYFNFYIPDUGGQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCCO)OC
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• CAS No.: 207298-39-3

Description

1-[4-(3-Hydroxypropoxy)-3-methoxyphenyl]ethanone is a chemical compound with the molecular formula C12H16O4 and a molecular weight of 224.253. It is available for purchase from various chemical suppliers.

Scientific Research Applications

• Antimicrobial Activity : Novel compounds synthesized from 1-(2-hydroxy-4-methoxyphenyl)ethanone showed antimicrobial properties. This includes the synthesis and testing of 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones, highlighting the compound's potential in developing antimicrobial agents (Nagamani et al., 2018).

• Crystal Structure Analysis : Studies like the one on the crystal structure of (E)-1-(4-methoxyphenyl)ethanone O-dehydroabietyloxime contribute to understanding the structural properties of similar compounds, which can be crucial in materials science and chemistry (Rao et al., 2014).

• Synthesis Methods : Research on the synthesis of chalcone derivatives, like the study involving the condensation of 4-fluorobenzaldehyde with 1-(4-methoxyphenyl)ethanone, informs the methods of producing complex organic compounds, which can have applications in pharmaceuticals and material science (Jarag et al., 2011).

• Chemical Reactions and Properties : The study of 1-(4-Methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone contributes to understanding the reactivity and interactions of such compounds, which can be significant in organic chemistry and drug development (Kesternich et al., 2010).

• Medicinal Applications : Studies on compounds like 1-(3-Hydroxy-4-methoxy-5-methylphenyl) ethanone, derived from natural sources, provide insights into potential medicinal applications, particularly in traditional medicine and natural product research (Khan et al., 2003).

• Pharmaceutical Synthesis : Research on the facile synthesis and characterization of 1-(4-hydroxy-3-methoxyphenyl)ethanone and related substances demonstrates the compound's role in the synthesis of pharmaceuticals like antipsychotic drugs (Boodida et al., 2022).

Mechanism of Action

Target of Action

The primary targets of Iloperidone, which 1-[4-(3-Hydroxypropoxy)-3-methoxyphenyl]ethanone is an impurity of, are dopamine D2 receptors , serotonin 5-HT 2A receptors , and α1-adrenergic receptors . These receptors play crucial roles in neurotransmission, affecting various neurological and psychological functions.

Biochemical Pathways

The biochemical pathways affected by Iloperidone and its impurities involve the dopaminergic and serotonergic systems . By antagonizing D2 and 5-HT2A receptors, these compounds can modulate the activity of these pathways, influencing the release and reuptake of neurotransmitters .